Cas no 179041-02-2 (5,6-dimethyl-2-prop-2-enylsulfanyl-3h-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 5,6-dimethyl-2-prop-2-enylsulfanyl-3h-thieno[2,3-d]pyrimidin-4-one
• CAS No: 179041-02-2
• MF: C₁₁H₁₂N₂OS₂
• MW: 252.355779647827
• CID: 1365918
• PubChem ID: 619902
• Update Time: 2025-04-20

5,6-dimethyl-2-prop-2-enylsulfanyl-3h-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-2-prop-2-enylsulfanyl-3h-thieno[2,3-d]pyrimidin-4-one
• IFLab1_000610
• SMR000017373
• HMS1413L16
• CTK0A6802
• 5,6-dimethyl-2-prop-2-enylthio-3-hydrothiopheno[2,3-d]pyrimidin-4-one
• HMS2256C19
• 2-Allylthio-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• AC1LDK1N
• MLS000100624
• ST081857
• IFLab1_000610; SMR000017373; HMS1413L16; CTK0A6802; 5,6-dimethyl-2-prop-2-enylthio-3-hydrothiopheno[2,3-d]pyrimidin-4-one; HMS2256C19; 2-Allylthio-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one; AC1LDK1N; MLS000100624; ST081857;
• CHEMBL1595297
• SR-01000452876-1
• SR-01000452876
• AKOS000269226
• STK788487
• DTXSID00347301
• IDI1_008829
• 2-(Allylsulfanyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one #
• Cambridge id 5807158
• 2-(Allylsulfanyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• 2-(allylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• Thieno[2,3-d]pyrimidin-1(2H)-one, 3-allylthio-5,6-dimethyl-
• JCDAAUZHHDTSTG-UHFFFAOYSA-N
• 179041-02-2
• 5,6-dimethyl-2-(prop-2-en-1-ylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Inchi： 1S/C11H12N2OS2/c1-4-5-15-11-12-9(14)8-6(2)7(3)16-10(8)13-11/h4H,1,5H2,2-3H3,(H,12,13,14)
• InChI Key： JCDAAUZHHDTSTG-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(=N2)SCC=C)=O)C(C)=C1C

Computed Properties

• Exact Mass: 252.03926
• Monoisotopic Mass: 252.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 41.46